Cas no 136290-48-7 (tert-butyl N-5-chloro-2-(hydroxymethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(hydroxymethyl)phenylcarbamate
• CAS No: 136290-48-7
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 5857931
• PubChem ID: 117236586
• Update Time: 2025-07-31

tert-butyl N-5-chloro-2-(hydroxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(hydroxymethyl)phenylcarbamate
• 136290-48-7
• DTXSID101174203
• EN300-1892003
• tert-butyl N-[5-chloro-2-(hydroxymethyl)phenyl]carbamate
• 1,1-Dimethylethyl N-[5-chloro-2-(hydroxymethyl)phenyl]carbamate

• Inchi： 1S/C12H16ClNO3/c1-12(2,3)17-11(16)14-10-6-9(13)5-4-8(10)7-15/h4-6,15H,7H2,1-3H3,(H,14,16)
• InChI Key： FPUPXOYUWITHER-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.0818711g/mol
• Monoisotopic Mass: 257.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters